Cas no 21521-02-8 (5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine)

5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine structure
21521-02-8 structure
Product name:5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
CAS No:21521-02-8
MF:C13H11N3O2
MW:241.245
MDL:MFCD09880573
CID:3157932
PubChem ID:11746771

5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-((Naphthalen-1-yloxy)methyl)-1,3,4-oxadiazol-2-amine
    • 5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
    • 5-(naphthalen-1-yloxymethyl)-1,3,4-oxadiazol-2-amine
    • 5-((1-Naphthyloxy)methyl)-1,3,4-oxadiazol-2-amine
    • CHEMBL4559947
    • 21521-02-8
    • AKOS015957806
    • 5-[(1-naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine
    • EN300-238659
    • F2145-0156
    • DTXSID00471791
    • 5-((naphthalen-1-yloxy)methyl)-1,3,4-oxadiazol-2-amine
    • MDL： MFCD09880573
    • Inchi： InChI=1S/C13H11N3O2/c14-13-16-15-12(18-13)8-17-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H2,14,16)
    • InChI Key： MDUYSEODVOQXIS-UHFFFAOYSA-N
    • SMILES： C1=CC=C2C(=C1)C=CC=C2OCC3=NNC(=N)O3

Computed Properties

  • Exact Mass: 241.085126602g/mol
  • Monoisotopic Mass: 241.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.2Ų
  • XLogP3: 2.2

5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B504455-100mg
5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine
 21521-02-8
100mg
 $ 230.00 2022-06-07
Enamine
EN300-238659-1.0g
5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
 21521-02-8 95%
1.0g
 $728.0 2024-06-19
Life Chemicals
F2145-0156-1g
5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
 21521-02-8 95%
1g
 $667.0 2023-09-06
Fluorochem
042586-2.5g
5-((1-Naphthyloxy)methyl)-1,3,4-oxadiazol-2-amine
 21521-02-8 95+%
2.5g
 ￡961.00 2022-03-01
Life Chemicals
F2145-0156-0.25g
5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
 21521-02-8 95%
0.25g
 $212.0 2023-09-06
Chemenu
CM237275-1g
5-((Naphthalen-1-yloxy)methyl)-1,3,4-oxadiazol-2-amine
 21521-02-8 97%
1g
 $843 2024-07-18
Enamine
EN300-238659-2.5g
5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
 21521-02-8 95%
2.5g
 $1428.0 2024-06-19
Enamine
EN300-238659-10g
5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
 21521-02-8
10g
 $3131.0 2023-09-15
A2B Chem LLC
AT68340-250mg
5-((Naphthalen-1-yloxy)methyl)-1,3,4-oxadiazol-2-amine
 21521-02-8 95%
250mg
 $533.00 2024-04-20
A2B Chem LLC
AT68340-25mg
5-((Naphthalen-1-yloxy)methyl)-1,3,4-oxadiazol-2-amine
 21521-02-8 95%
25mg
 $360.00 2024-04-20

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